molecular formula C12H25ClN2O2 B6184741 tert-butyl N-(azepan-4-yl)-N-methylcarbamate hydrochloride CAS No. 2624137-81-9

tert-butyl N-(azepan-4-yl)-N-methylcarbamate hydrochloride

Cat. No.: B6184741
CAS No.: 2624137-81-9
M. Wt: 264.8
InChI Key:
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Description

tert-butyl N-(azepan-4-yl)-N-methylcarbamate hydrochloride: is a chemical compound with a complex structure that includes a tert-butyl group, an azepane ring, and a carbamate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl N-(azepan-4-yl)-N-methylcarbamate hydrochloride typically involves the reaction of tert-butyl carbamate with azepane and methylamine under controlled conditions. The reaction is usually carried out

Properties

CAS No.

2624137-81-9

Molecular Formula

C12H25ClN2O2

Molecular Weight

264.8

Purity

95

Origin of Product

United States

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